Cas no 28020-73-7 (2,6-Bis(2-benzimidazolyl)pyridine)

2,6-Bis(2-benzimidazolyl)pyridine is a tridentate ligand featuring a central pyridine ring flanked by two benzimidazole groups. This structure enables strong coordination with transition metals, making it valuable in catalysis, luminescent materials, and supramolecular chemistry. Its rigid aromatic framework enhances stability and electronic tunability, while the nitrogen-rich donor sites facilitate diverse metal-binding modes. The compound exhibits high thermal and chemical resistance, suitable for demanding applications. Its ability to form stable complexes with lanthanides and transition metals is particularly useful in designing sensors, OLEDs, and catalytic systems. The ligand’s modular synthesis also allows for functionalization, broadening its utility in advanced material science and coordination chemistry.

2,6-Bis(2-benzimidazolyl)pyridine structure

28020-73-7 structure

Product Name:2,6-Bis(2-benzimidazolyl)pyridine

CAS No:28020-73-7

MF:C₁₉H₁₃N₅

MW:311.340022802353

MDL:MFCD00134500

CID:88752

PubChem ID:24863632

Update Time:2025-06-07

2,6-Bis(2-benzimidazolyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-Bis(1H-benzo[d]imidazol-2-yl)pyridine
- 2,6-bis(2-benzimidazyl)pyridine
- 2,6-Bis(2-benzimidazolyl)pyridine
- 2,6-Di(1H-benzo[d]imidazol-2-yl)pyridine
- 2-[6-(1H-benzimidazol-2-yl)pyridin-2-yl]-1H-benzimidazole
- 2-(6-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)-1H-benzo[d]imidazole
- 2,2'-(2,6-Pyridinediyl)bis(benzimidazole)
- 2,4-O-BENZYLIDENE-L-XYLOSE
- 2,6-bis(1H-benzimidazol-2-yl)pyridine
- 2,6-Bis(2-?benziMidazolyl)?pyridine
- bis(2,6-bis(benzimidazol-2-yl)pyridine)
- GNF-Pf-3082
- 2,6-Bis(benzimidazol-2-yl)pyridine
- 2,6-Bis(benzimidazol-2'-yl)pyridine
- 1H-Benzimidazole, 2,2'-(2,6-pyridinediyl)bis-
- 2-[6-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]-1H-1,3-benzodiazole
- 1H-Benzimidazole,2,2'-(2,6-pyridinediyl)bis-
- 2, 6-Bis(2-benzimidazolyl)pyridine
- Cambridge id 5225128
- MDL： MFCD00134500
- Inchi： 1S/C19H13N5/c1-2-7-13-12(6-1)21-18(22-13)16-10-5-11-17(20-16)19-23-14-8-3-4-9-15(14)24-19/h1-11H,(H,21,22)(H,23,24)
- InChI Key： JBKICBDXAZNSKA-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C1C1C=CC=C(C2=NC3C=CC=CC=3N2)N=1

Computed Properties

Exact Mass: 311.11700
Monoisotopic Mass: 311.117
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3.4
Topological Polar Surface Area: 70.2

Experimental Properties

Color/Form: Powder
Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 353°C(lit.)
Boiling Point: 664 ℃ at 760 mmHg
Flash Point: 311.4°C
Refractive Index: 1.78
Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
PSA: 70.25000
LogP: 4.16820
Solubility: Not available
λmax: 325(CH3CN)(lit.)

2,6-Bis(2-benzimidazolyl)pyridine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT

2,6-Bis(2-benzimidazolyl)pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Bis(2-benzimidazolyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80761-5mg	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98.0%	5mg	¥180	2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123354-1g	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98%	1g	¥259.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123354-25g	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98%	25g	¥2649.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123354-5g	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98%	5g	¥599.90	2023-09-04
Chemenu	CM154492-10g	2,6-Di(1H-benzo[d]imidazol-2-yl)pyridine	28020-73-7	98%	10g	$289	2021-06-09
Alichem	A029168851-10g	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98%	10g	$180.66	2023-09-02
Alichem	A029168851-25g	2,6-Bis(2-benzimidazolyl)pyridine	28020-73-7	98%	25g	$311.44	2023-09-02
Fluorochem	064462-250mg	2,6-Di(1H-benzo[d]imidazol-2-yl)pyridine	28020-73-7	95%	250mg	￡18.00	2022-03-01
Fluorochem	064462-1g	2,6-Di(1H-benzo[d]imidazol-2-yl)pyridine	28020-73-7	95%	1g	￡42.00	2022-03-01
Fluorochem	064462-5g	2,6-Di(1H-benzo[d]imidazol-2-yl)pyridine	28020-73-7	95%	5g	￡104.00	2022-03-01

2,6-Bis(2-benzimidazolyl)pyridine Production Method

2,6-Bis(2-benzimidazolyl)pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:28020-73-7)2,6-BIS(2-BENZIMIDAZOLYL)PYRIDINE

Order Number:sfd14001

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:28020-73-7)2,6-Bis(2-benzimidazolyl)pyridine

Order Number:A5364

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:29

Price ($):374.0

Email:sales@amadischem.com